(Z)-3-(2-Aminoethyl)-5-(4-methoxybenzylidene)thiazolidine-2,4-dione hydrochloride
Description
(Z)-3-(2-Aminoethyl)-5-(4-methoxybenzylidene)thiazolidine-2,4-dione hydrochloride is a synthetic organic compound with potential applications in various scientific fields. This compound features a thiazolidine-2,4-dione core, which is known for its biological activity, and a methoxybenzylidene group that enhances its chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Z)-3-(2-Aminoethyl)-5-(4-methoxybenzylidene)thiazolidine-2,4-dione hydrochloride typically involves the following steps:
Formation of Thiazolidine-2,4-dione Core: The thiazolidine-2,4-dione core is synthesized by reacting cysteine with chloroacetic acid under basic conditions.
Properties
Molecular Formula |
C13H15ClN2O3S |
|---|---|
Molecular Weight |
314.79 g/mol |
IUPAC Name |
(5Z)-3-(2-aminoethyl)-5-[(4-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione;hydrochloride |
InChI |
InChI=1S/C13H14N2O3S.ClH/c1-18-10-4-2-9(3-5-10)8-11-12(16)15(7-6-14)13(17)19-11;/h2-5,8H,6-7,14H2,1H3;1H/b11-8-; |
InChI Key |
LEDGHOKSFJGTLU-MKFZHGHUSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CCN.Cl |
Canonical SMILES |
COC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CCN.Cl |
Origin of Product |
United States |
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